(6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: (6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C13H11N3O3/c17-13-7-6-12(16(18)19)8-10(13)9-14-15-11-4-2-1-3-5-11/h1-9,14-15H/b10-9+
• InChI Key: VMSQSGNDVNLMPF-MDZDMXLPSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NN/C=C/2\C=C(C=CC2=O)[N+](=O)[O-]
• SMILES: C1=CC=C(C=C1)NNC=C2C=C(C=CC2=O)[N+](=O)[O-]

Description

(6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of (6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the dose and route of administration. In animal studies, it has been shown to reduce inflammation, pain, and tumor growth. It has also been shown to have antioxidant and neuroprotective effects. However, further studies are needed to determine the safety and efficacy of this compound in humans.

Advantages and Limitations for Lab Experiments

One advantage of using (6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one in lab experiments is its potential to exhibit multiple pharmacological effects. This allows for the investigation of various biological pathways and mechanisms. However, one limitation is the lack of available data on its toxicity and safety profile. Therefore, caution should be taken when handling and administering this compound in lab experiments.

Future Directions

There are several future directions for the research and development of (6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one. One potential direction is the investigation of its potential as a therapeutic agent for various inflammatory and neurodegenerative diseases. Another direction is the optimization of its synthesis method to improve its yield and purity. Additionally, further studies are needed to determine its safety and toxicity profile in humans.

Synthesis Methods

The synthesis of (6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2-phenylhydrazine with cyclohexane-1,3-dione in the presence of nitric acid. The resulting product is a yellow crystalline solid that can be purified through recrystallization. The purity and yield of the compound can be determined through various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

(6E)-4-nitro-6-[(2-phenylhydrazinyl)methylidene]cyclohexa-2,4-dien-1-one has been studied extensively for its potential applications in various scientific fields. In medicine, it has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. In agriculture, it has been investigated for its potential use as a pesticide and herbicide. In industry, it has been studied for its ability to act as a dye and pigment.